Cas no 325988-73-6 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide)

• Product Name: N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• CAS No: 325988-73-6
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 6267449
• PubChem ID: 741711
• Update Time: 2025-11-01

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• 325988-73-6
• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-2,6-difluorobenzamide
• SR-01000424286
• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide
• F0301-0030
• N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,6-difluorobenzamide
• SR-01000424286-1
• AKOS003627627

• Inchi： 1S/C16H12F2N2OS/c1-9-6-7-12-13(8-9)22-16(20(12)2)19-15(21)14-10(17)4-3-5-11(14)18/h3-8H,1-2H3/b19-16-
• InChI Key： SJPOCGHYSRATKG-MNDPQUGUSA-N
• SMILES： S1/C(=N\C(C2C(=CC=CC=2F)F)=O)/N(C)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide

Comprehensive Overview of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS No. 325988-73-6)

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS No. 325988-73-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of difluorobenzamide and dihydrobenzothiazole moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their applications in drug discovery and material science. The compound 325988-73-6 is particularly notable for its potential as a kinase inhibitor, a class of molecules that play a critical role in regulating cellular processes. Kinase inhibitors are widely studied for their efficacy in treating diseases such as cancer and inflammatory disorders, making this compound a valuable candidate for further investigation. Additionally, its fluorinated aromatic ring enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

The synthesis of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide involves a multi-step process that highlights the importance of regioselective functionalization and stereochemical control. Researchers have optimized protocols to achieve high yields and purity, ensuring its suitability for advanced studies. The compound's molecular weight and logP value suggest favorable pharmacokinetic properties, further underscoring its potential in preclinical development.

From an agrochemical perspective, 325988-73-6 exhibits promising activity against a range of plant pathogens. Its benzothiazole core is known to interfere with fungal and bacterial growth, making it a candidate for next-generation crop protection agents. With the increasing global focus on sustainable agriculture, compounds like this are being evaluated for their environmental impact and efficacy in integrated pest management systems.

In the context of AI-driven drug discovery, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide has been the subject of computational modeling studies. These studies leverage machine learning algorithms to predict its binding affinity and optimize its structure for enhanced bioactivity. Such approaches align with the growing trend of digital chemistry, where in silico tools accelerate the identification of lead compounds.

The compound's spectroscopic properties, including its NMR and mass spectra, have been thoroughly characterized to facilitate its identification and quality control. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure batch-to-batch consistency, a critical factor for industrial and academic applications alike.

As the scientific community continues to explore the potential of benzothiazole derivatives, 325988-73-6 stands out as a versatile molecule with broad applicability. Its dual utility in pharmaceuticals and agrochemicals positions it as a compound of significant commercial and research value. Future studies may focus on elucidating its mechanism of action and expanding its therapeutic or agricultural applications.

In summary, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS No. 325988-73-6) represents a compelling example of how structural innovation can drive advancements in multiple scientific disciplines. Its continued exploration holds promise for addressing some of the most pressing challenges in health and food security.